3-(Thiophen-2-ylmethyl)pyrrolidine hydrochloride
Overview
Description
3-(Thiophen-2-ylmethyl)pyrrolidine hydrochloride, or 3-TPMP-HCl, is a synthetic compound that belongs to the class of thiophene-containing heterocyclic compounds. It has a wide range of applications in the fields of scientific research, particularly in the areas of biochemistry and pharmacology. 3-TPMP-HCl is also known as 2-thiophen-3-ylmethylpyrrolidine hydrochloride and is a common building block for the synthesis of various organic compounds.
Scientific Research Applications
3-(Thiophen-2-ylmethyl)pyrrolidine hydrochloride: Scientific Research Applications
Pharmacotherapy: Pyrrolidine alkaloids, which include compounds similar to 3-(Thiophen-2-ylmethyl)pyrrolidine hydrochloride, have shown promise in pharmacotherapy. They possess biological activities such as antioxidant, anti-inflammatory, antibacterial, antifungal, antiparasitic and anthelmintic, anticancer, anti-hyperglycemic, organ protective, and neuropharmacological activities .
Drug Discovery: The pyrrolidine scaffold is versatile in drug discovery. For instance, spiro[pyrrolidine-3,3′-oxindoles] have been designed as potential anti-breast cancer agents targeting specific enzymes like HDAC2 and PHB2 . This suggests that 3-(Thiophen-2-ylmethyl)pyrrolidine hydrochloride could be explored for similar drug development applications.
Synthesis of Thiophene Derivatives: Thiophene derivatives are synthesized for various applications including electronics and materials science. The compound could potentially be used in the synthesis of new thiophene derivatives with specific properties .
properties
IUPAC Name |
3-(thiophen-2-ylmethyl)pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NS.ClH/c1-2-9(11-5-1)6-8-3-4-10-7-8;/h1-2,5,8,10H,3-4,6-7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQEBXNGWAYGDAZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1CC2=CC=CS2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Thiophen-2-ylmethyl)pyrrolidine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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